Cas no 1376227-04-1 (2-methyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride)

• Product Name: 2-methyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride
• CAS No: 1376227-04-1
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• MDL: MFCD22056331
• CID: 4594860
• PubChem ID: 71755383
• Update Time: 2025-06-08

2-methyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride
• 2-Methyl-5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one hydrochloride

• MDL： MFCD22056331
• Inchi： 1S/C8H11N3O.ClH/c1-11-8(12)4-6-5-9-3-2-7(6)10-11;/h4,9H,2-3,5H2,1H3;1H
• InChI Key： NLKSFJQABGMHEK-UHFFFAOYSA-N
• SMILES： O=C1N(N=C2CCNCC2=C1)C.Cl

Computed Properties

• Exact Mass: 201.067
• Monoisotopic Mass: 201.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7A^2

Additional information on 2-methyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride

Comprehensive Overview of 2-methyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride (CAS No. 1376227-04-1)

The compound 2-methyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride (CAS No. 1376227-04-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrido[4,3-c]pyridazine core, has garnered attention for its applicability in drug discovery, particularly in targeting enzymes and receptors involved in neurological and metabolic disorders. Researchers are increasingly exploring its derivatives for their bioactivity, making it a subject of interest in modern medicinal chemistry.

One of the key reasons for the growing interest in 2-methyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride is its potential role in addressing neurodegenerative diseases, a hot topic in current biomedical research. With the rise in global aging populations, conditions like Alzheimer's and Parkinson's disease have become major public health concerns. This compound's ability to modulate specific neural pathways positions it as a candidate for further investigation in neuroprotective therapies. Additionally, its hydrochloride salt form enhances solubility, a critical factor for bioavailability in drug formulation.

From a synthetic chemistry perspective, the pyrido[4,3-c]pyridazine scaffold is notable for its versatility. It serves as a building block for more complex molecules, enabling the development of small-molecule inhibitors and allosteric modulators. These applications align with the increasing demand for precision medicine, where tailored therapeutics are designed to target specific molecular mechanisms. The compound's CAS No. 1376227-04-1 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing research.

Another area where 2-methyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride shows promise is in metabolic disorder research. With obesity and diabetes reaching epidemic proportions globally, scientists are exploring novel compounds that can regulate metabolic enzymes or hormone receptors. The structural features of this molecule suggest potential interactions with G-protein-coupled receptors (GPCRs), which are pivotal in metabolic regulation. This connection makes it a valuable subject for preclinical studies aimed at developing next-generation therapeutics.

In the context of drug delivery systems, the hydrochloride salt of this compound offers advantages in formulation stability and controlled release. Researchers are investigating its compatibility with nanoparticle carriers and polymeric matrices, which are trending topics in pharmaceutical technology. Such innovations could enhance the compound's efficacy while minimizing side effects, addressing a common challenge in modern pharmacology.

The synthesis and characterization of 2-methyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride also involve advanced analytical techniques, including NMR spectroscopy and mass spectrometry. These methods are critical for ensuring purity and confirming structural integrity, which are essential for regulatory approval in drug development. The compound's CAS No. 1376227-04-1 is often referenced in patent filings and scientific publications, underscoring its industrial and academic significance.

Looking ahead, the exploration of 2-methyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride is expected to expand into personalized medicine and combinatorial chemistry. These fields are at the forefront of biomedical innovation, driven by advancements in genomics and high-throughput screening. As such, this compound represents a bridge between traditional drug discovery and cutting-edge therapeutic strategies, making it a focal point for future research endeavors.